Cas no 160538-52-3 ((3-Fluoro-4-nitrophenyl)methanamine)

(3-Fluoro-4-nitrophenyl)methanamine structure
160538-52-3 structure
Product Name:(3-Fluoro-4-nitrophenyl)methanamine
CAS No:160538-52-3
MF:C7H7FN2O2
MW:170.141084909439
CID:2663703
PubChem ID:10910710
Update Time:2025-04-21

(3-Fluoro-4-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-fluoro-4-nitrophenyl)methanamine
    • 1-(3-Fluoro-4-nitrophenyl)methanamine
    • 3-FLUORO-4-NITROBENZYLAMINE
    • AB70447
    • DTXSID90448058
    • 160538-52-3
    • F53652
    • EN300-1869646
    • AKOS017516238
    • (3-Fluoro-4-nitrophenyl)methanamine
    • MDL: MFCD13194371
    • Inchi: 1S/C7H7FN2O2/c8-6-3-5(4-9)1-2-7(6)10(11)12/h1-3H,4,9H2
    • InChI Key: JTOJWHIKGYSSGT-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CN)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 170.04915563 g/mol
  • Monoisotopic Mass: 170.04915563 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.8
  • Molecular Weight: 170.14

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